1-(mesitylsulfonyl)-N-(3-nitrophenyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-nitrophenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H25N3O5S/c1-14-11-15(2)20(16(3)12-14)30(28,29)23-9-7-17(8-10-23)21(25)22-18-5-4-6-19(13-18)24(26)27/h4-6,11-13,17H,7-10H2,1-3H3,(H,22,25)
• InChI Key: YRHKQCFZIDZNJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol

Description

1-(mesitylsulfonyl)-N-(3-nitrophenyl)-4-piperidinecarboxamide is a chemical compound that has gained attention in the scientific research community due to its potential as a therapeutic agent. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 1-(mesitylsulfonyl)-N-(3-nitrophenyl)-4-piperidinecarboxamide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Additionally, studies have suggested that this compound may induce apoptosis in cancer cells by activating the mitochondrial apoptotic pathway.
Biochemical and Physiological Effects:
Studies have shown that 1-(mesitylsulfonyl)-N-(3-nitrophenyl)-4-piperidinecarboxamide has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(mesitylsulfonyl)-N-(3-nitrophenyl)-4-piperidinecarboxamide in lab experiments is its potential as a therapeutic agent. This compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.
However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action of this compound is not fully understood, making it difficult to determine its potential therapeutic applications. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for research on 1-(mesitylsulfonyl)-N-(3-nitrophenyl)-4-piperidinecarboxamide. One direction is to further investigate the mechanism of action of this compound, as this could provide insights into its potential therapeutic applications. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, as well as its potential as an anticancer agent. Finally, research could focus on developing new synthesis methods for this compound, which could lead to the development of new and more effective therapeutic agents.

Scientific Research Applications

1-(mesitylsulfonyl)-N-(3-nitrophenyl)-4-piperidinecarboxamide has been studied extensively for its potential as a therapeutic agent. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. Additionally, this compound has been shown to have potential as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells.